4-Allyl-1-methyl-piperidine

• IUPAC Name: 1-methyl-4-prop-2-enylpiperidine
• InChI: InChI=1S/C9H17N/c1-3-4-9-5-7-10(2)8-6-9/h3,9H,1,4-8H2,2H3
• InChI Key: XBNLJXNHDKOIKI-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)CC=C
• Molecular Formula: C9H17N
• Molecular Weight: 139.24 g/mol

Description

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. A lot of reviews concerning specific methods of piperidine synthesis have been published.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction.

Chemical Reactions Analysis

Piperidine derivatives are utilized in various ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents.

Physical And Chemical Properties Analysis

The physical and chemical properties of piperidine derivatives can vary widely. For example, 4-Methylpiperidine has a refractive index of n20/D 1.446 (lit.) and a density of 0.838 g/mL at 25 °C (lit.).

Scientific Research Applications

Synthesis and Chemical Transformations

4-Allyl-1-methyl-piperidine serves as a precursor or an intermediate in the synthesis of complex piperidine derivatives, which are important in drug discovery and organic chemistry. For instance, an efficient route to 4-(substituted benzyl)piperidines has been developed, showcasing the versatility of piperidine derivatives in cross-coupling reactions and cyclization processes, useful for constructing diverse molecular scaffolds (Furman & Dziedzic, 2003). Additionally, optimization and scalability of catalytic enantioselective processes for the synthesis of functionalized chiral piperidines underscore the importance of such compounds in medicinal chemistry, providing routes to pharmaceutical agents with high enantioselectivity and efficiency (Kim & Hall, 2016).

Biological Activities and Applications

Piperidine derivatives synthesized from 4-Allyl-1-methyl-piperidine show promise in various biological applications. For instance, derivatives have been explored for their anti-inflammatory and antioxidant activities, indicating potential applications in the development of new therapeutic agents (Geronikaki et al., 2003). Furthermore, studies on the antimalarial activity of febrifugine derivatives, synthesized from 4-allyl-3-piperidone, highlight the potential of these compounds in addressing global health challenges such as malaria (Takeuchi et al., 2001).

Advanced Materials and Corrosion Inhibition

Research extends into materials science, where piperidine derivatives are evaluated for their effectiveness in corrosion inhibition, demonstrating the broad applicability of these compounds beyond pharmaceuticals. Quantum chemical and molecular dynamic simulation studies predict the efficiency of piperidine derivatives in protecting metals, which could have significant industrial applications (Kaya et al., 2016).

Safety and Hazards

Thermal decomposition of piperidine derivatives can lead to the release of irritating gases and vapors. They can cause burns of eyes, skin, and mucous membranes. They are flammable, and their containers may explode when heated.

Future Directions

Piperidine derivatives are being utilized in different therapeutic applications, and their importance in the field of drug discovery is increasing. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.